Cas no 69882-11-7 (Poly(2,6-Dibromophenylene Oxide)(PBO))

• Product Name: Poly(2,6-Dibromophenylene Oxide)(PBO)
• CAS No: 69882-11-7
• MF: C₁₂H₈Br₄O₂
• MW: 503.806720733643
• CID: 59026
• PubChem ID: 91703
• Update Time: 2025-06-20

Poly(2,6-Dibromophenylene Oxide)(PBO) Chemical and Physical Properties

Names and Identifiers

• Poly(2,6-Dibromophenylene Oxide)(PBO)
• 2,4(or 2,6)-Dibromo-phenol homopolymer
• poly(2,6-dibromophenol oxide)
• Poly(2.6-Dibrominephenyl)Ether(PBO)
• MC 935A
• POLYDIBROMOPHENYLENEOXIDE
• POLY-(2,6-DIBROMOPHENYLENEOXIDE)
• 2,4(or 2,6)-dibromo-pheno homopolymer
• Phenol, 2,4(or 2,6)-dibromo-, homopolymer
• 2,4-dibromophenol,2,6-dibromophenol
• 2,4-dibromophenol;2,6-dibromophenol
• 69882-11-7

• Inchi： 1S/2C6H4Br2O/c7-4-1-2-6(9)5(8)3-4;7-4-2-1-3-5(8)6(4)9/h2*1-3,9H
• InChI Key： SNMNHHNBXZIZRQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1O)Br.BrC1C=C(C=CC=1O)Br

Computed Properties

• Exact Mass: 499.72600
• Monoisotopic Mass: 499.726
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: White powder
• Melting Point: 210-240 ºC
• Boiling Point: 238.5 °C at 760 mmHg
• Flash Point: 101.2 °C
• PSA: 40.46000
• LogP: 5.83440

Additional information on Poly(2,6-Dibromophenylene Oxide)(PBO)

Poly(2,6-Dibromophenylene Oxide)(PBO): A Comprehensive Overview of Its Properties and Applications

Poly(2,6-Dibromophenylene Oxide)(PBO), with a CAS number of 69882-11-7, is a high-performance polymer that has garnered significant attention in the field of advanced materials due to its exceptional thermal stability, mechanical strength, and chemical resistance. This polymer is a member of the polyphenylene oxide (PPO) family, which is renowned for its excellent electrical and thermal properties. The introduction of bromine atoms into the phenylene oxide backbone enhances its flame retardancy, making it particularly suitable for applications where safety and durability are paramount.

The synthesis of Poly(2,6-Dibromophenylene Oxide)(PBO) involves the polymerization of 2,6-dibromophenylene oxide monomer. This process typically employs anionic polymerization techniques, which allow for precise control over the molecular weight and distribution of the resulting polymer. The presence of bromine atoms in the monomer unit contributes to the polymer's high glass transition temperature (T_g) and high melting point, rendering it highly resistant to thermal degradation. These properties make PBO an ideal candidate for applications in high-temperature environments such as aerospace, automotive components, and electronic devices.

In recent years, research has focused on further enhancing the properties of PBO through various modifications and composites. One notable area of study has been the incorporation of nanofillers such as carbon nanotubes (CNTs) and graphene oxide (GO) to improve the mechanical and electrical conductivity of PBO. These modifications have led to significant advancements in the development of conductive polymers for use in flexible electronics and sensors. Additionally, the integration of nanoclays has been explored to enhance the flame retardancy and mechanical properties of PBO, making it even more suitable for demanding applications.

The flame retardant properties of Poly(2,6-Dibromophenylene Oxide)(PBO) are particularly noteworthy. The bromine atoms present in the polymer's structure act as char-forming agents when exposed to high temperatures, effectively creating a protective char layer that insulates the underlying material from further combustion. This char layer significantly reduces heat transfer and smoke emission, making PBO an excellent choice for applications where fire safety is a critical concern. Furthermore, recent studies have demonstrated that PBO can be effectively used as an additive in flame-retardant coatings for construction materials, providing an additional layer of protection against fire hazards.

Another area where PBO has shown great promise is in the field of biomedicine. While primarily known for its industrial applications, researchers have begun exploring its potential use in biomedical devices due to its biocompatibility and stability. For instance, PBO-based scaffolds have been investigated as potential materials for tissue engineering applications. The high thermal stability and chemical resistance of PBO make it an ideal candidate for biomedical implants that require long-term stability in biological environments. Additionally, the ability to modify PBO with bioactive molecules has opened up new avenues for drug delivery systems and therapeutic applications.

The electrical properties of Poly(2,6-Dibromophenylene Oxide)(PBO) are also worth mentioning. Despite being an insulating material in its pure form, PBO can be engineered to exhibit semiconducting properties through controlled doping or by incorporating conductive fillers. This makes it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect transistors (OFETs). Recent advancements in this area have shown that PBO-based polymers can achieve high charge carrier mobility levels when properly doped or blended with other conjugated polymers.

In conclusion, Poly(2,6-Dibromophenylene Oxide)(PBO), with a CAS number of 69882-11-7, is a versatile polymer with a wide range of applications across various industries. Its exceptional thermal stability, mechanical strength, chemical resistance, and flame retardancy make it an ideal material for high-performance applications in aerospace, automotive components, electronics, construction materials, and biomedicine. Ongoing research continues to explore new modifications and composites that further enhance its properties and expand its potential uses. As our understanding of polymer science advances，the applications of PBO are expected to grow even further，making it one of the most promising materials in modern technology.